Cas no 1184131-82-5 (Methyl1-(pyridin-4-yl)propylamine)

• Product Name: Methyl1-(pyridin-4-yl)propylamine
• CAS No: 1184131-82-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD12154260
• CID: 4575968
• PubChem ID: 21019753
• Update Time: 2025-10-20

Methyl1-(pyridin-4-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• methyl[1-(pyridin-4-yl)propyl]amine
• Methyl1-(pyridin-4-yl)propylamine

• MDL： MFCD12154260
• Inchi： 1S/C9H14N2/c1-3-9(10-2)8-4-6-11-7-5-8/h4-7,9-10H,3H2,1-2H3
• InChI Key： LOFCJGPTBIGJGR-UHFFFAOYSA-N
• SMILES： N(C)C(C1=CC=NC=C1)CC

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 229.4±15.0 °C at 760 mmHg
• Flash Point: 92.5±20.4 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Methyl1-(pyridin-4-yl)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Methyl1-(pyridin-4-yl)propylamine

Methyl1-(pyridin-4-yl)propylamine: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Methyl1-(pyridin-4-yl)propylamine, with the CAS number 1184131-82-5, is a significant compound in the realm of chemical and pharmaceutical research. This amine derivative, characterized by its unique structural motif, has garnered considerable attention due to its versatile applications in drug development and material science. The compound's molecular structure, featuring a propyl chain linked to a pyridine ring, endows it with distinct chemical properties that make it a valuable candidate for various synthetic and functional applications.

The chemical formula of Methyl1-(pyridin-4-yl)propylamine is C₉H₁₄N, reflecting its composition of carbon, hydrogen, and nitrogen atoms. This simple yet potent molecular framework has been explored in numerous studies for its potential in modulating biological pathways and enhancing material properties. The pyridine ring, a heterocyclic aromatic structure, plays a crucial role in the compound's reactivity and interaction with biological systems. Its electron-rich nature makes it an excellent ligand for metal complexes, which has implications in catalysis and medicinal chemistry.

In recent years, Methyl1-(pyridin-4-yl)propylamine has been investigated for its role in pharmaceutical intermediates. The compound's ability to serve as a building block in synthesizing more complex molecules has made it indispensable in the drug discovery pipeline. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses, making them potential candidates for anti-inflammatory drugs.

The synthesis of Methyl1-(pyridin-4-yl)propylamine typically involves multi-step organic reactions, including alkylation and condensation processes. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. These techniques not only improve the scalability of production but also allow for greater control over the compound's stereochemistry.

Beyond its pharmaceutical applications, Methyl1-(pyridin-4-yl)propylamine has found utility in material science. Its ability to form stable complexes with metals has led to its use in developing novel catalysts and functional materials. These catalysts exhibit enhanced activity and selectivity in various chemical transformations, contributing to more sustainable industrial processes. Additionally, the compound's properties make it suitable for designing sensors and luminescent materials, which have applications in electronics and optoelectronics.

The biological activity of Methyl1-(pyridin-4-yl)propylamine has been extensively studied in recent research. Studies have demonstrated its potential as an agonist or antagonist for various receptors and ion channels. Its interaction with G-protein coupled receptors (GPCRs) has been particularly well-documented, highlighting its role in modulating neurotransmitter release and signal transduction pathways. This makes it a valuable tool for investigating neurological disorders and developing targeted therapies.

In vitro experiments have shown that Methyl1-(pyridin-4-yl)propylamine can influence the expression of genes involved in cell proliferation and differentiation. These findings suggest its potential application in regenerative medicine and cancer research. Furthermore, the compound's ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders. Preclinical studies are ongoing to evaluate its safety profile and therapeutic efficacy in animal models.

The environmental impact of Methyl1-(pyridin-4-yl)propylamine is another area of interest. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. Biocatalytic methods, which utilize enzymes as catalysts, are being explored as alternatives to traditional chemical synthesis. These approaches not only align with sustainable chemistry principles but also offer higher selectivity and lower environmental footprint.

The future prospects of Methyl1-(pyridin-4-yl)propylamine are promising, with ongoing research uncovering new applications across multiple disciplines. As our understanding of its chemical properties continues to grow, so does its potential to contribute to advancements in medicine, materials science, and environmental technology. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that benefit society.